Angiotensin-converting Enzyme (ACE) Inhibitor
  • Quinapril Hydrochloride
    Quinapril Hydrochloride
    • Cat. No.:
    • B000339
    • CAS No.:
    • 82586-55-8
    • Molecular Formula:
    • C25H31ClN2O5
    • Molecular Weight:
    • 475.0 g/mol
    Description
    Quinapril hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of quinapril and hydrogen chloride. A prodrug for quinaprilat hydrochloride (by hydrolysis of the ethyl ester to the co...
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  • Fentiapril
    Fentiapril
    • Cat. No.:
    • B1210195
    • CAS No.:
    • 80830-42-8
    • Molecular Formula:
    • C13H15NO4S2
    • Molecular Weight:
    • 313.4 g/mol
    Description
    Rentiapril is a potent angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. Rentiapril competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiot...
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  • Zabicipril
    Zabicipril
    • Cat. No.:
    • B1217366
    • CAS No.:
    • 83059-56-7
    • Molecular Formula:
    • C23H32N2O5
    • Molecular Weight:
    • 416.5 g/mol
    Description
    Zabicipril is a non-thiol angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. As a prodrug, zabicipril is rapidly converted in vivo by de-esterification into its active form zabiciprila...
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  • Lys-Trp
    Lys-Trp
    • Cat. No.:
    • B1336149
    • CAS No.:
    • 50674-18-5
    • Molecular Formula:
    • C17H24N4O3
    • Molecular Weight:
    • 332.4 g/mol
    Description
    Lys-Trp is a dipeptide formed from L-lysine and L-tryptophan residues. It has a role as a metabolite.
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  • NCX899
    NCX899
    • Cat. No.:
    • B1663314
    • CAS No.:
    • Molecular Formula:
    • C23H33N3O8
    • Molecular Weight:
    • 479.5 g/mol
    Description
    NCX899 is a NO-releasing derivative of enalapril, and shows inhibitory activity against angiotensin-converting enzyme (ACE) activity.
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  • Quinaprilat
    Quinaprilat
    • Cat. No.:
    • B1678679
    • CAS No.:
    • 82768-85-2
    • Molecular Formula:
    • C23H26N2O5
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Quinaprilat is a dicarboxylic acid resulting from the hydrolysis of the ethyl ester group of quinapril to give the corresponding dicarboxylic acid. The active angiotensin-converting enzyme inhibitor (ACE inhibit...
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  • Ovalbumin (154-159)
    Ovalbumin (154-159)
    • Cat. No.:
    • B12397394
    • CAS No.:
    • Molecular Formula:
    • C28H52N10O9
    • Molecular Weight:
    • 672.8 g/mol
    Description
    Ovalbumin (154-159) is a useful research compound. Its molecular formula is C28H52N10O9 and its molecular weight is 672.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ovalbumin (154-159) ...
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  • Ramiprilat-d5
    Ramiprilat-d5
    • Cat. No.:
    • B12404567
    • CAS No.:
    • Molecular Formula:
    • C21H28N2O5
    • Molecular Weight:
    • 393.5 g/mol
    Description
    Ramiprilat-d5 is a useful research compound. Its molecular formula is C21H28N2O5 and its molecular weight is 393.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ramiprilat-d5 suitable for ...
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  • SARS-CoV-2-IN-113
    SARS-CoV-2-IN-113
    • Cat. No.:
    • B15567198
    • CAS No.:
    • Molecular Formula:
    • C14H14N2O5S
    • Molecular Weight:
    • 322.34 g/mol
    Description
    SARS-CoV-2-IN-113 is a useful research compound. Its molecular formula is C14H14N2O5S and its molecular weight is 322.34 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SARS-CoV-2-IN-113 sui...
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  • Yyllvr
    Yyllvr
    • Cat. No.:
    • B15573843
    • CAS No.:
    • Molecular Formula:
    • C41H63N9O9
    • Molecular Weight:
    • 826.0 g/mol
    Description
    Yyllvr is a useful research compound. Its molecular formula is C41H63N9O9 and its molecular weight is 826.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Yyllvr suitable for many research ...
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